Cas no 59739-05-8 (Tert-butyl 2-aminothiophene-3-carboxylate)

• Product Name: Tert-butyl 2-aminothiophene-3-carboxylate
• CAS No: 59739-05-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD03095194
• CID: 366460
• PubChem ID: 10845692
• Update Time: 2025-04-19

Tert-butyl 2-aminothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-aminothiophene-3-carboxylate
• 2-AMINOTHIOPHENE-3-CARBOXYLIC ACID T-BUTYL ESTER
• 3-Thiophenecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester
• 2-Aminothiophene-3-carboxylic acid t-butylester
• PubChem7739
• MMDNHEKRFNBVIM-UHFFFAOYSA-N
• AB13558
• t-butyl 2-amino-thiophene-3-carboxylate
• SY043040
• N636
• tert-butyl 2-azanylthiophene-3-carboxylate
• AB0015933
• ST24025846
• M
• 59739-05-8
• Z1198161568
• O12110
• 3,5-Diiodo-L-tyrosineethylesterhydrochloride
• DTXSID20445696
• SCHEMBL4144275
• 2-amino-3-thiophenecarboxylic acid tert-butyl ester
• FT-0647664
• DS-3016
• CS-W009181
• AKOS006280290
• 1,1-dimethylethyl 2-amino-3-thiophenecarboxylate
• MFCD03095194
• EN300-141255
• A832443
• 2-Amino-thiophene-3-carboxylic acid tert-butyl ester
• 2-AMINOTHIOPHENE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
• Tert-butyl2-aminothiophene-3-carboxylate
• Tert-butyl 2-aminothiophene-3-carboxylate

• MDL： MFCD03095194
• Inchi： 1S/C9H13NO2S/c1-9(2,3)12-8(11)6-4-5-13-7(6)10/h4-5H,10H2,1-3H3
• InChI Key： MMDNHEKRFNBVIM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 199.06700
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 289.6°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.56
• PSA: 80.56000
• LogP: 2.86680
• Vapor Pressure: No data available

Tert-butyl 2-aminothiophene-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C